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Compound of Interest

Propanamide, 3,3'-dithiobis[n-
Compound Name:
methyl-

Cat. No.: B033000

This technical guide provides a comprehensive overview of the chemical structure, properties,
and synthesis of 3,3'-Disulfanediylbis(N-methylpropanamide), a key intermediate in the
preparation of various commercially significant compounds. This document is intended for
researchers, scientists, and professionals in the fields of drug development, materials science,
and chemical synthesis.

Chemical Structure and Identification

3,3'-Disulfanediylbis(N-methylpropanamide) is a symmetrical disulfide-containing amide. The
molecule consists of two N-methylpropanamide units linked by a disulfide bond between their
respective 3-positions.

DOT Script of the Chemical Structure:

Caption: 2D Chemical Structure of 3,3'-Disulfanediylbis(N-methylpropanamide).

Identifiers and Descriptors
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Identifier/Descriptor

Value

IUPAC Name

3,3'-Disulfanediylbis(N-methylpropanamide)[1]

CAS Number

999-72-4[1][2]

Molecular Formula

C8H16N202S2[1][2]

Molecular Weight

236.36 g/mol [1]

Canonical SMILES

CNC(=0)CCSSCCC(=0)NCI[1]

InChl

INChl=1S/C8H16N202S2/c1-9-7(11)3-5-13-14-
6-4-8(12)10-2/h3-6H2,1-2H3,(H,9,11)(H,10,12)
[1][2]

Synonyms

N,N'-dimethyl-3,3'-dithiodipropionamide, 3,3'-
Dithiobis(N-methylpropanamide)[2]

Physicochemical Properties

Property Value

Density 1.179 g/lcm3[2]

Boiling Point 510.7 °C at 760 mmHg|[2]
Flash Point 262.6 °C[2]

Refractive Index 1.534[2]

Synthesis

3,3'-Disulfanediylbis(N-methylpropanamide) is primarily synthesized as an intermediate for the

production of substituted 3-isothiazolones, which have applications as biocides and

antimicrobial agents.

General Synthetic Route

A common method for the preparation of N,N'-dialkyl-3,3'-dithiodipropionamides involves the

reaction of a 3,3'-dithiopropionic acid alkyl ester with an alkylamine. This reaction is typically

carried out in a polar solvent at a controlled temperature.
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DOT Script of the General Synthesis Workflow:

3,3'-Dithiopropionic acid
alkyl ester

Reaction in a 3,3"-Disulfanediylbis Intermediate for
polar solvent (N-methylpropanamide 3-Isothiazolones
Alkylamine
(e.g., Methylamine

Click to download full resolution via product page

Caption: General synthesis workflow for 3,3'-Disulfanediylbis(N-methylpropanamide).

Experimental Protocol Example

While specific, detailed experimental protocols for the synthesis of 3,3'-Disulfanediylbis(N-
methylpropanamide) are not readily available in peer-reviewed literature, a general procedure
can be inferred from patent literature. The following is a representative, generalized protocol:

e Reaction Setup: A solution of 3,3'-dithiopropionic acid alkyl ester is prepared in a suitable
polar solvent (e.g., methanol, ethanol) in a reaction vessel equipped with a stirrer and a
temperature control system.

e Amine Addition: An alkylamine, such as methylamine, is added to the solution. The reaction
temperature is maintained between 0 and 50 °C.

» Reaction Monitoring: The progress of the reaction can be monitored by techniques such as
thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

e Work-up and Isolation: Upon completion, the solvent is typically removed under reduced
pressure. The resulting crude product can be purified by recrystallization from an appropriate
solvent to yield 3,3'-Disulfanediylbis(N-methylpropanamide).

Applications and Biological Relevance

The primary application of 3,3'-Disulfanediylbis(N-methylpropanamide) is as a crucial
intermediate in the synthesis of isothiazolone derivatives. Isothiazolones are a class of
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heterocyclic compounds widely used as antimicrobial agents and biocides in various industrial
applications, including in antifouling coatings.

Although the biological activity of 3,3'-Disulfanediylbis(N-methylpropanamide) itself is not
extensively documented, its role as a precursor to potent biocides highlights its importance in
the development of antimicrobial and antifouling technologies. The final isothiazolone products
derived from this intermediate are known to exert their antimicrobial effects through
mechanisms such as the inhibition of essential enzymes and disruption of cellular processes.

Spectroscopic and Crystallographic Data

Detailed, publicly available experimental spectroscopic (NMR, IR, Mass Spectrometry) and
crystallographic data for 3,3'-Disulfanediylbis(N-methylpropanamide) are limited. Researchers
requiring this information for analytical or structural studies may need to perform these
analyses independently.

Safety Information

Safety data sheets (SDS) should be consulted for detailed handling and safety information. As
with any chemical, appropriate personal protective equipment (PPE), including gloves and
safety glasses, should be used when handling 3,3'-Disulfanediylbis(N-methylpropanamide).
Work should be conducted in a well-ventilated area.

Conclusion

3,3'-Disulfanediylbis(N-methylpropanamide) is a well-defined chemical entity with a critical role
as a synthetic intermediate. Its structure and physicochemical properties are established, and a
general synthetic pathway is understood. While detailed experimental and biological data on
the compound itself are not extensively published, its importance in the production of
commercially significant antimicrobial and antifouling agents is clear. Further research into the
specific biological activities and reaction kinetics of this molecule could provide valuable
insights for the optimization of existing synthetic routes and the development of new
applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b033000#3-3-disulfanediylbis-n-methylpropanamide-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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